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Compound of Interest

Compound Name: Ivermectin B1a-d2

Cat. No.: B1191919

Get Quote

Executive Safety Directive
Do not dispose of Ivermectin B1a-d2 down the drain.

As researchers, we often handle deuterated internal standards (IS) in micro-quantities, leading

to a false sense of security regarding their environmental impact. However, Ivermectin B1a is a

potent macrocyclic lactone with extreme aquatic toxicity (H410). Even trace amounts of the

stable isotope-labeled analog (d2) can disrupt aquatic ecosystems if released into municipal

water systems, which are generally unequipped to filter complex pharmaceutical structures.

This guide treats Ivermectin B1a-d2 not just as a chemical reagent, but as a Hazardous

Pharmaceutical Waste requiring high-temperature destruction.

Hazard Profile & Physicochemical Properties
To manage disposal effectively, you must understand what you are handling. Ivermectin B1a-
d2 is chemically identical to the parent compound regarding toxicity, differing only in mass.
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Property Specification Operational Implication

CAS Number
Varies by label position

(Parent: 70288-86-7)

Use parent CAS for waste

profiling if d2-specific CAS is

unrecognized by EHS

software.

Signal Word DANGER
Requires high-level

containment.

Aquatic Toxicity H410 (Very toxic, long-lasting)
Zero-tolerance for drain

disposal.

Acute Toxicity H300 (Fatal if swallowed)

Double-gloving and N95/P100

respiratory protection required

for powders.

Radioactivity None

This is a stable isotope

(Deuterium). Do NOT place in

radioactive waste bins.

Stability Light-sensitive
Waste containers must be

amber glass or foil-wrapped.

Operational Disposal Protocol
This protocol uses a "Stream-Based" approach. The disposal method depends on the physical

state of the waste (Pure Solid vs. Solution).

Scenario A: Pure Solid (Powder/Crystals)
Typically expired reference standards or degraded lyophilized stock.

Containment: Keep the substance in its original amber vial. Do not empty it.

Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc) to contain any

potential breakage or dust.

Labeling: Apply a hazardous waste label.
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Chemical Name: "Ivermectin B1a-d2 (Solid)"

Hazard Checkbox: Toxic.[1][2][3]

Disposal Stream: Segregate into Solid Hazardous Waste (Incineration Only).

Note: Do not place in "General Trash" or "Biohazard" (red bag) unless chemically

contaminated sharps are involved.

Scenario B: Liquid Solutions (Stock/Working Solutions)
Typically dissolved in Methanol (MeOH) or Acetonitrile (ACN).

Solvent Dominance: In solution, the hazardous properties of the solvent (Flammability) often

dictate the primary waste code (e.g., EPA D001), but the toxicity of the solute (Ivermectin)

remains the critical environmental factor.

Segregation: Pour into the Flammable/Organic Solvent Waste carboy.

Crucial Step: Ensure this carboy is destined for High-Temperature Incineration. Fuel

blending (using waste as fuel) is acceptable only if the facility guarantees destruction

temperatures sufficient for macrocyclic lactones (>1000°C).

Rinsing: Triple-rinse the empty standard vial with the solvent used (e.g., MeOH). Pour rinsate

into the solvent waste.

Empty Vial: Deface the label on the rinsed vial and dispose of it in the Glass/Sharps bin (or

chemically contaminated glass bin, depending on site policy).

Logic Flow & Decision Tree
The following diagram illustrates the decision-making process for compliant disposal.
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Waste: Ivermectin B1a-d2

Physical State?

Pure Solid / Powder

Solid

Liquid Solution
(MeOH/ACN)

Liquid

Is it Radioactive?

STOP: Deuterium is STABLE.
Do NOT use Rad Waste.

Yes (Incorrect)

1. Keep in Amber Vial
2. Double Bag
3. Label 'Toxic'

No (Correct)

Dest: Solid Chemical Waste
(Incineration)

1. Pour into Organic
Solvent Carboy

2. Triple Rinse Vial

Dest: High-Temp Incineration
(Fuel Blending)

Click to download full resolution via product page

Caption: Decision matrix for Ivermectin B1a-d2 disposal, distinguishing between solid and

liquid waste streams to ensure incineration.

Regulatory Framework & Compliance (The "Why")
Understanding the regulations validates why we strictly avoid drains.

1. EPA RCRA Status (USA): While Ivermectin is not explicitly "P-listed" (Acutely Hazardous) by

name in 40 CFR 261.33, it exhibits characteristics of high toxicity.
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Best Practice: Treat as Non-RCRA Regulated Hazardous Waste (unless your state, like

California, regulates it more strictly as "Lethal Waste").

The "Pharmaceuticals Rule" (Subpart P): Healthcare and research facilities operating under

40 CFR Part 266 Subpart P are prohibited from sewering hazardous pharmaceutical waste.

This is the safest operational standard to follow.

2. Ecological Impact (H410): Ivermectin binds tightly to sediment but remains biologically

active, paralyzing invertebrates (Daphnia, shrimp) which collapses the food web. Standard

wastewater treatment plants (WWTP) do not effectively degrade the macrocyclic ring structure.

Self-Validating System: If your lab logbook shows mass usage of Ivermectin but your

hazardous waste manifest shows zero output, you have a compliance gap. Ensure waste

logs match usage logs.

Emergency Spill Procedures
Minor Spill (<100 mg solid or <10 mL solution):

PPE: Nitrile gloves (double), Lab coat, Safety goggles.

Solid: Do NOT sweep (creates dust). Use a wet wipe or damp paper towel to pick up powder.

Place wipe in a sealable bag.

Liquid: Cover with an absorbent pad.

Clean: Clean area with detergent and water. Dispose of all cleanup materials as Hazardous

Chemical Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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